Cas no 3753-93-3 (Propane, 1,3-diisocyanato-)
Propane, 1,3-diisocyanato- structure
Product Name:Propane, 1,3-diisocyanato-
CAS No:3753-93-3
MF:C5H6N2O2
MW:126.113340854645
CID:2824596
PubChem ID:11948527
Update Time:2025-04-21
Propane, 1,3-diisocyanato- Chemical and Physical Properties
Names and Identifiers
-
- propanediyl diisocyanate
- Propane, 1,3-diisocyanato-
- Trimethylen-diisocyanat
- trimethylenediisocyanate
- DTXSID20474567
- SCHEMBL43502
- MFCD24450429
- 3753-93-3
- GEO-04540
- DTXCID10425381
-
- Inchi： 1S/C5H6N2O2/c8-4-6-2-1-3-7-5-9/h1-3H2
- InChI Key： IKYNWXNXXHWHLL-UHFFFAOYSA-N
- SMILES： O=C=NCCCN=C=O
Computed Properties
- Exact Mass: 126.042927438 g/mol
- Monoisotopic Mass: 126.042927438 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.9
- Molecular Weight: 126.11
Propane, 1,3-diisocyanato- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3753-93-3 (Propane, 1,3-diisocyanato-) Related Products
- 822-06-0(1,6-diisocyanatohexane)
- 2525-62-4(Hexyl isocyanate)
- 1476-23-9(Allyl Isocyanate)
- 3158-26-7(Octyl isocyanate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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